Cas no 156401-04-6 (Propanediamide,N1-[3-[2-(formylamino)phenyl]-3-oxopropyl]-N3-[4-(4-oxo-3(4H)-quinazolinyl)butyl]-)

Propanediamide,N1-[3-[2-(formylamino)phenyl]-3-oxopropyl]-N3-[4-(4-oxo-3(4H)-quinazolinyl)butyl]- structure
156401-04-6 structure
Product Name:Propanediamide,N1-[3-[2-(formylamino)phenyl]-3-oxopropyl]-N3-[4-(4-oxo-3(4H)-quinazolinyl)butyl]-
CAS No:156401-04-6
MF:C25H27N5O5
MW:477.512385606766
CID:151301
Update Time:2024-03-01

Propanediamide,N1-[3-[2-(formylamino)phenyl]-3-oxopropyl]-N3-[4-(4-oxo-3(4H)-quinazolinyl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide,N1-[3-[2-(formylamino)phenyl]-3-oxopropyl]-N3-[4-(4-oxo-3(4H)-quinazolinyl)butyl]-
    • Monodontamide F
    • Propanediamide,N-[3-[2-(formylamino)phenyl]-3-oxopropyl]-N'-[4-(4-oxo-3(4H)-quinazolinyl)butyl]-(9CI)
    • Propanediamide, N1-[3-[2-(formylamino)phenyl]-3-oxopropyl]-N3-[4-(4-oxo-3(4H)-quinazolinyl)butyl]-
    • Inchi: 1S/C25H27N5O5/c31-17-29-20-9-3-1-7-18(20)22(32)11-13-27-24(34)15-23(33)26-12-5-6-14-30-16-28-21-10-4-2-8-19(21)25(30)35/h1-4,7-10,16-17H,5-6,11-15H2,(H,26,33)(H,27,34)(H,29,31)
    • InChI Key: AQUCEWIUTRCKGP-UHFFFAOYSA-N
    • SMILES: C(NCCC(C1=CC=CC=C1NC=O)=O)(=O)CC(NCCCCN1C(=O)C2=C(N=C1)C=CC=C2)=O

Computed Properties

  • Exact Mass: 477.20141

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • PSA: 137.04
  • pka: 8.37±0.70(Predicted)
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